2'-(2,3-Epoxypropoxy)-5'-fluoroacetophenone

• Molecular Formula: C11H11FO3
• Molecular Weight: 210.20 g/mol
• IUPAC Name: 1-[5-fluoro-2-(oxiran-2-ylmethoxy)phenyl]ethanone
• InChI: InChI=1S/C11H11FO3/c1-7(13)10-4-8(12)2-3-11(10)15-6-9-5-14-9/h2-4,9H,5-6H2,1H3
• InChI Key: BNNHWRWRSALONJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC(=C1)F)OCC2CO2

Description

2'-(2,3-Epoxypropoxy)-5'-fluoroacetophenone is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Epichlorohydrin (38 g) was added to a stirred solution of 5'-fluoro-2'-hydroxyacetophenone (20.9 g) in ethanol (20 ml). A solution of potassium hydroxide (9.5 g) in a mixture of ethanol (30 ml) and water (5 ml) was then added and stirring continued for one hour. The solvent was removed in vacuo and the residue poured into water then extracted with ethyl acetate. The combined extracts were washed with brine and dried over magnesium sulphate. The solvent was removed in vacuo and the residue purified by chromatography on silica, eluting with a 9:1 mixture, then a 3:2 mixture, of petroleum ether (b.p. 40-60° C.) and ethyl acetate. Appropriate fractions were combined and the solvent removed in vacuo to give 2'-(2,3-epoxypropoxy)-5'-fluoroacetophenone (4.68 g) as an oil.